4-(N,N-diisobutylsulfamoyl)-N-(thiazol-2-yl)benzamide

• IUPAC Name: 4-[bis(2-methylpropyl)sulfamoyl]-N-(1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C18H25N3O3S2/c1-13(2)11-21(12-14(3)4)26(23,24)16-7-5-15(6-8-16)17(22)20-18-19-9-10-25-18/h5-10,13-14H,11-12H2,1-4H3,(H,19,20,22)
• InChI Key: KGABWUXKNZGPRF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN(CC(C)C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC=CS2
• Molecular Formula: C18H25N3O3S2
• Molecular Weight: 395.5 g/mol

Description

4-(N,N-diisobutylsulfamoyl)-N-(thiazol-2-yl)benzamide, also known as DBIBB, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. DBIBB is a sulfonamide-based inhibitor that has been shown to have promising effects in inhibiting a variety of enzymes and proteins.

Scientific Research Applications

Synthesis and Antimicrobial Applications

One study elaborates on the synthesis of 2-phenylamino-thiazole derivatives as antimicrobial agents. The compounds exhibited significant antimicrobial activity, with some derivatives outperforming reference drugs against pathogenic strains. The antibacterial activity was notably more pronounced against Gram-positive strains, indicating the potential of these derivatives in combating bacterial infections (D. Bikobo et al., 2017).

Antifungal Applications

In another study, researchers synthesized new 5-(2-substituted-1,3-thiazol-5-yl)-2-hydroxy benzamides and their 2-alkoxy derivatives, evaluating them as possible antifungal agents. These compounds were characterized and screened for their antifungal activity, showing promise in the development of new antifungal treatments (B. Narayana et al., 2004).

Anticancer Applications

A different investigation into N2-aryl-3-(isoxazolylsulfamoyl)-2-thiophenecarboxamides revealed their potency as selective small molecule ETA receptor antagonists, which could have implications for cancer therapy due to the involvement of ETA receptors in tumor growth and metastasis. The study highlighted the structural modifications that enhance activity, providing a pathway for the development of effective cancer therapeutics (C. Wu et al., 1997).

Polymer Science Applications

Another significant application lies in polymer science, where research focused on the synthesis of well-defined aramides, including block copolymers containing aramide with low polydispersity. This research opens up new avenues for creating advanced materials with specific mechanical and chemical properties for various industrial applications (T. Yokozawa et al., 2002).